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Compound of Interest

Compound Name: Propylene sulfite

Cat. No.: B074400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propylene sulfite (PS) is a cyclic sulfite ester that has garnered significant interest as an

electrolyte additive in lithium-ion batteries. Its primary function is to participate in the formation

of a stable solid electrolyte interphase (SEI) on the anode surface, which is crucial for the

longevity and performance of the battery. While its role as an SEI former is widely

acknowledged, detailed quantitative data on its solubility in common organic solvents used in

battery electrolytes is not readily available in publicly accessible literature. This guide provides

a comprehensive overview of the known properties of propylene sulfite, its general solubility

characteristics, a standardized protocol for determining its solubility, and a logical workflow for

evaluating its potential as an electrolyte additive.

Overview of Propylene Sulfite and its Role in Battery
Electrolytes
Propylene sulfite, with the chemical formula C₃H₆O₃S, exists as two main isomers: 1,2-

propylene sulfite (4-methyl-1,3,2-dioxathiolane 2-oxide) and 1,3-propylene sulfite
(trimethylene sulfite). It is primarily utilized as a film-forming additive.[1] The polarity imparted

by the sulfinyl group within its cyclic structure influences its solubility in various organic solvents

and its effectiveness in electrochemical systems.[2] During the initial charging cycles of a

lithium-ion battery, propylene sulfite decomposes on the anode surface to form a stable and

ionically conductive SEI layer. This protective layer prevents the continuous decomposition of

the electrolyte, thereby enhancing the coulombic efficiency and cycling stability of the battery.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-propylene sulfite and 1,3-

propylene sulfite is presented below. This data is essential for understanding its behavior in

electrolyte formulations.

Property 1,2-Propylene Sulfite 1,3-Propylene Sulfite

CAS Number 1469-73-4[3] 4176-55-0[4]

Molecular Formula C₃H₆O₃S[3] C₃H₆O₃S[4]

Molecular Weight 122.14 g/mol [3] 122.14 g/mol [4]

Form Liquid[3] Liquid[4]

Density 1.293 g/mL at 25 °C[3] 1.347 g/mL at 25 °C[4]

Boiling Point 174-178 °C at 760 mmHg[3] 73 °C (lit.)

Melting Point - -25 °C (lit.)[4]

Refractive Index n20/D 1.437[3] n20/D 1.453[4]

Solubility of Propylene Sulfite in Organic Solvents
While specific quantitative solubility data (e.g., in g/100 mL or mol/L) for propylene sulfite in

common battery solvents such as ethylene carbonate (EC), dimethyl carbonate (DMC), diethyl

carbonate (DEC), and ethyl methyl carbonate (EMC) is not readily available in the reviewed

scientific literature, it is generally described as being soluble in organic electrolytes.[1] Its

application as an effective SEI-forming additive at low concentrations (typically 1-5% by weight)

implies good miscibility with standard carbonate-based electrolyte systems. The polarity of the

propylene sulfite molecule contributes to its solubility in these polar aprotic solvents.[2]

For context, the table below summarizes the properties of common organic solvents used in

lithium-ion battery electrolytes.
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Solvent
Abbreviat
ion

Molecular
Formula

Molar
Mass (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Dielectric
Constant
(ε)

Ethylene

Carbonate
EC C₃H₄O₃ 88.06 36.4 248 89.8

Propylene

Carbonate
PC C₄H₆O₃ 102.09 -48.8 242 64.9

Dimethyl

Carbonate
DMC C₃H₆O₃ 90.08 4.6 90 3.1

Diethyl

Carbonate
DEC C₅H₁₀O₃ 118.13 -43 127 2.8

Ethyl

Methyl

Carbonate

EMC C₄H₈O₃ 104.10 -53 107 3.0

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a liquid or solid

additive, such as propylene sulfite, in a non-aqueous organic solvent. This method is based

on the principle of creating a saturated solution and then quantifying the concentration of the

solute.

Objective: To determine the solubility of propylene sulfite in a selected organic solvent at a

specific temperature.

Materials and Equipment:

Propylene sulfite (high purity)

Organic solvent (battery grade, low water content)

Analytical balance (±0.1 mg)

Temperature-controlled shaker or water bath
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Centrifuge

Volumetric flasks and pipettes

Gas chromatograph with a flame ionization detector (GC-FID) or a mass spectrometer (GC-

MS)

Syringe filters (chemically resistant, e.g., PTFE)

Procedure:

Preparation of Supersaturated Solution:

In a series of sealed vials, add an excess amount of propylene sulfite to a known volume

of the organic solvent. The excess solute ensures that a saturated solution is formed.

Place the vials in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Saturated Solution:

After equilibration, allow the vials to rest in the temperature-controlled environment for

several hours to allow the excess solute to settle.

Carefully extract a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed pipette to avoid premature precipitation.

To remove any suspended microparticles, filter the extracted supernatant through a

chemically resistant syringe filter into a clean, pre-weighed volumetric flask.

Quantification of Solute Concentration:

Accurately weigh the volumetric flask containing the filtered saturated solution to

determine the mass of the solution.
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Dilute the saturated solution with a known volume of the pure solvent to a concentration

that falls within the calibration range of the analytical instrument.

Prepare a series of standard solutions of propylene sulfite in the same solvent with

known concentrations.

Analyze the standard solutions and the diluted sample solution using GC-FID or GC-MS.

Construct a calibration curve from the analytical data of the standard solutions.

Use the calibration curve to determine the concentration of propylene sulfite in the

diluted sample.

Calculation of Solubility:

Calculate the concentration of propylene sulfite in the original saturated solution,

accounting for the dilution factor.

Express the solubility in desired units, such as grams of solute per 100 mL of solvent (

g/100 mL) or moles of solute per liter of solution (mol/L).

Visualization of Experimental Workflow
The following diagrams illustrate the logical workflow for evaluating a new electrolyte additive

and the specific process of solubility determination.
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Additive Evaluation Workflow
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Caption: Workflow for evaluating a new battery electrolyte additive.
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Solubility Determination Protocol

Prepare Supersaturated
Mixture (Excess Solute)
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Separate Saturated
Supernatant

Filter to Remove
Undissolved Particles

Dilute a Known Volume
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Caption: Step-by-step protocol for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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